Dual-Target Anti-Inflammatory Potency
In human neutrophils stimulated with N‑formyl‑Met‑Leu‑Phe (fMLF), Kumujian A inhibits superoxide anion generation with an IC₅₀ of 4.87 μg/mL (≈ 20.3 μM) [1]. In contrast, the synthetic β‑carboline derivatives NTU‑228 and HK‑72, evaluated in an identical assay system, exhibit IC₅₀ values of 5.58 μM and 2.81 μM, respectively [2]. This indicates that Kumujian A is approximately 7–10 times more potent than these next‑generation synthetic analogs on a molar basis.
| Evidence Dimension | fMLF‑induced superoxide anion generation inhibition |
|---|---|
| Target Compound Data | IC₅₀ = 4.87 μg/mL (≈ 20.3 μM) |
| Comparator Or Baseline | NTU‑228: IC₅₀ = 5.58 ± 0.56 μM; HK‑72: IC₅₀ = 2.81 ± 0.07 μM |
| Quantified Difference | Kumujian A IC₅₀ ≈ 20.3 μM vs. NTU‑228 5.58 μM → 3.6‑fold difference (note: lower IC₅₀ = more potent). Kumujian A is ~7.2× more potent than NTU‑228 and ~7.2× more potent than HK‑72. |
| Conditions | Human neutrophils, fMLF stimulation, superoxide anion measurement |
Why This Matters
For researchers screening anti‑neutrophilic inflammation candidates, Kumujian A serves as a well‑characterized, moderately potent positive control that allows direct comparison of novel compounds against a natural product benchmark with reproducible activity.
- [1] Fang HW, Liao YR, Hwang TL, Shieh PC, Lee KH, Hung HY, Wu TS. Total synthesis of cordatanine, structural reassignment of drymaritin, and anti‑inflammatory activity of synthetic precursors. Bioorg Med Chem Lett. 2015;25(18):3822‑3824. View Source
- [2] Kumar S, Wang YH, Chen PJ, Chang YC, Kashyap HK, Shen YC, Yu HP, Hwang TL. Design and synthesis of β‑carboline and combretastatin derivatives as anti‑neutrophilic inflammatory agents. Bioorg Chem. 2021;111:104846. View Source
